6-Deoxypenciclovir
Overview
Description
Synthesis Analysis
The synthesis of 6-deoxypenciclovir involves several steps, including esterification and oxidation processes. Amino acid ester derivatives of 6-deoxypenciclovir were synthesized as potential prodrugs of penciclovir, indicating the compound's pivotal role in the development of antiviral treatments. These derivatives were created through esterification of 6-deoxypenciclovir with various amino acids, followed by reductive cleavage and subsequent treatment with methanolic HCI, yielding mono- and di-O-ester derivatives with improved bioavailability in animal models (Kim et al., 1999).
Molecular Structure Analysis
The molecular structure of 6-deoxypenciclovir, while not directly detailed in the sources, can be inferred from its role as a precursor to penciclovir. Its structure is crucial for its metabolic conversion and the synthesis of prodrugs designed to enhance penciclovir's bioavailability. The modifications in the molecular structure of 6-deoxypenciclovir through esterification suggest its adaptability in drug development processes.
Chemical Reactions and Properties
The oxidation of 6-deoxypenciclovir to penciclovir by aldehyde oxidase is a key chemical reaction, with studies indicating that this process occurs predominantly in human, guinea pig, and rat liver. Inhibitor studies have shown that xanthine oxidase does not contribute to this oxidation, suggesting that drug activation in vivo is catalyzed solely by aldehyde oxidase (Rashidi et al., 1997).
Scientific Research Applications
Specific Scientific Field
This application falls under the field of Pharmacokinetics and Drug Metabolism .
Summary of the Application
6-Deoxypenciclovir is used as a substrate in the study of Aldehyde Oxidase (AOX), an enzyme important in drug metabolism . The study aimed to establish whether an in vitro – in vivo correlation existed in the clearance and metabolic pathways of AOX substrates .
Methods of Application
The clearance of 6-Deoxypenciclovir was estimated from in vitro depletion experiments with minipig and human liver cytosol and microsomes. The results were then scaled and compared with data generated in parallel in vivo studies in minipigs .
Synthesis of Prodrugs
Specific Scientific Field
This application is in the field of Medicinal Chemistry and Drug Design .
Summary of the Application
Amino acid ester derivatives of 6-Deoxypenciclovir were synthesized as potential prodrugs of penciclovir . These prodrugs were evaluated for their oral penciclovir bioavailability in mice and rats .
Methods of Application
The esterification of 6-Deoxypenciclovir with various amino acids was carried out using a conventional coupling method. The resulting ester derivatives were then subjected to reductive cleavage to provide the mono-O-ester derivatives .
Results or Outcomes
Among the prodrugs tested in mice and rats, certain derivatives showed significantly higher urinary recovery of penciclovir compared with that of penciclovir itself .
In Vitro Oxidation Study
Specific Scientific Field
This application is in the field of Biochemistry and Drug Metabolism .
Summary of the Application
6-Deoxypenciclovir is used in the study of the oxidation process of Famciclovir, a new antiviral agent, to yield the active antiherpes agent, penciclovir .
Methods of Application
Studies with human liver cytosol have indicated that the oxidation of 6-deoxypenciclovir to penciclovir is catalyzed by the molybdenum .
Results or Outcomes
The study provided insights into the metabolic pathway of Famciclovir and the role of 6-deoxypenciclovir in this process .
Future Directions
properties
IUPAC Name |
2-[2-(2-aminopurin-9-yl)ethyl]propane-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O2/c11-10-12-3-8-9(14-10)15(6-13-8)2-1-7(4-16)5-17/h3,6-7,16-17H,1-2,4-5H2,(H2,11,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOWACPJSFGNRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=NC(=N1)N)N(C=N2)CCC(CO)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20146353 | |
Record name | Brl 42359 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20146353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Deoxypenciclovir | |
CAS RN |
104227-86-3 | |
Record name | 6-Deoxypenciclovir | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104227-86-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Brl 42359 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104227863 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Brl 42359 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20146353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-DEOXYPENCICLOVIR | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N8C09G1O3O | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.